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Compound of Interest

Compound Name: 5-Methyltetrahydrofolic acid-13C5

Cat. No.: B15143208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, analytical

methodologies, and biological significance of 5-Methyltetrahydrofolic acid-13C5. This

isotopically labeled compound is a crucial tool in clinical and nutritional research, primarily

serving as an internal standard for the accurate quantification of its endogenous counterpart, 5-

methyltetrahydrofolic acid (5-MTHF), the most biologically active form of folate.

Core Chemical Properties
5-Methyltetrahydrofolic acid-13C5 is a stable, isotopically labeled form of 5-MTHF where five

carbon atoms in the glutamic acid moiety are replaced with carbon-13 isotopes.[1] This mass

shift of +5 amu allows for its clear differentiation from the unlabeled analyte in mass

spectrometry-based assays, ensuring high precision and accuracy in quantification.[1]
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Property Value

Molecular Formula ¹³C₅C₁₅H₂₅N₇O₆

Molecular Weight 464.42 g/mol

Isotopic Purity ≥99 atom % ¹³C

Chemical Purity ≥95%

Appearance
White to off-white or light yellow

powder/crystalline solid

Storage Temperature -20°C, protect from light, air, and moisture

Solubility

Soluble in DMSO (e.g., 55-83.33 mg/mL),

aqueous base (slightly, sonicated), and

sparingly soluble in aqueous buffers.[2][3][4][5]

Stability

Stable as a solid for ≥4 years at -20°C.[3] In

solution, it is sensitive to oxidation, heat, and

light.[6] Oxygen is a major factor in its

degradation.[6]

Synthesis and Structure
The synthesis of 5-Methyltetrahydrofolic acid-13C5 involves the coupling of a ¹³C₅-labeled L-

glutamic acid with the p-aminobenzoyl and pteridine ring moieties, followed by reduction and

methylation. While specific proprietary synthesis details are not publicly available, a general

workflow can be conceptualized.
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Generalized Synthesis Workflow for 5-Methyltetrahydrofolic acid-13C5
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Generalized synthesis workflow.
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Biological Role: One-Carbon Metabolism
5-MTHF is a critical coenzyme in one-carbon metabolism, a network of interconnected

biochemical pathways essential for the synthesis of nucleotides (and thus DNA replication and

repair), amino acids, and for methylation reactions. The methyl group from 5-MTHF is

transferred to homocysteine to form methionine in a reaction catalyzed by methionine

synthase. Methionine is a precursor to S-adenosylmethionine (SAM), the universal methyl

donor for numerous biological processes, including DNA methylation.
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Simplified One-Carbon Metabolism Pathway
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Role of 5-MTHF in one-carbon metabolism.
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Experimental Protocols
Quantification of 5-Methyltetrahydrofolic Acid in Human
Serum/Plasma by LC-MS/MS
This protocol outlines a typical stable isotope dilution assay for the quantification of 5-MTHF in

human serum or plasma using 5-Methyltetrahydrofolic acid-13C5 as an internal standard.[7]

[8][9]

1. Materials and Reagents:

5-Methyltetrahydrofolic acid (analyte standard)

5-Methyltetrahydrofolic acid-13C5 (internal standard)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid (FA), LC-MS grade

Ascorbic acid

Dithiothreitol (DTT)

Ultrapure water

Human serum/plasma samples

2. Standard and Internal Standard Preparation:

Prepare stock solutions of 5-MTHF and 5-MTHF-13C5 in a suitable solvent (e.g., DMSO or a

buffer containing antioxidants like ascorbic acid and DTT).

Prepare a series of working standard solutions by serially diluting the 5-MTHF stock solution.

Prepare a working internal standard solution of 5-MTHF-13C5 at a fixed concentration.

3. Sample Preparation (Protein Precipitation):
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To a 100 µL aliquot of serum/plasma, add an antioxidant solution (e.g., ascorbic acid).

Add a fixed volume of the working internal standard solution (5-MTHF-13C5).

Add 200 µL of cold acetonitrile to precipitate proteins.

Vortex mix and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to separate 5-MTHF from other matrix components.

Flow Rate: 0.3 mL/min.

Injection Volume: 10 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions (example):

5-MTHF: Q1 m/z 460.2 -> Q3 m/z 313.1
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5-MTHF-13C5: Q1 m/z 465.2 -> Q3 m/z 318.1

Optimize instrument parameters (e.g., collision energy, declustering potential) for

maximum sensitivity.

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the analyte in the calibration standards.

Determine the concentration of 5-MTHF in the unknown samples by interpolating their peak

area ratios from the calibration curve.
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LC-MS/MS Experimental Workflow
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Workflow for 5-MTHF quantification.
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Analytical Characterization
While a specific, publicly available NMR spectrum for 5-Methyltetrahydrofolic acid-13C5 is

not readily found, its identity and purity are typically confirmed by the manufacturer using mass

spectrometry and HPLC. The expected ¹³C NMR spectrum would show enriched signals

corresponding to the five carbons of the glutamic acid moiety, clearly distinguishing it from the

unlabeled compound.

Conclusion
5-Methyltetrahydrofolic acid-13C5 is an indispensable tool for the accurate and precise

measurement of the biologically active form of folate in various biological matrices. Its use as

an internal standard in LC-MS/MS assays has significantly advanced research in nutrition,

clinical diagnostics, and drug development by enabling reliable assessment of folate status and

metabolism. This guide provides a foundational understanding of its chemical properties,

biological context, and application in a key analytical protocol, serving as a valuable resource

for professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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